Cas no 16220-05-6 ((2-isothiocyanatopropyl)benzene)

(2-isothiocyanatopropyl)benzene structure
16220-05-6 structure
Product Name:(2-isothiocyanatopropyl)benzene
CAS No:16220-05-6
MF:C10H11NS
MW:177.266041040421
CID:227315
PubChem ID:85976
Update Time:2025-04-19

(2-isothiocyanatopropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,(2-isothiocyanatopropyl)-
    • alpha-methylphenethyl isothiocyanate
    • 2-isothiocyanatopropylbenzene
    • AMphetaMine Isothiocyanate
    • Amphetamin-schwefelkohlenstoff
    • Benzene,(2-isothiocyanatopropyl)
    • EINECS 240-348-2
    • (2-isothiocyanatopropyl)benzene
    • AFKRLUUCCIMVQP-UHFFFAOYSA-N
    • (2-Isothiocyanatopropyl)benzene #
    • NS00053959
    • R6SN3Y72K6
    • EN300-171218
    • phenyl-2-propyl isothiocyanate
    • SCHEMBL8762408
    • .beta.-Phenylisopropylisothiocyanate
    • AKOS012309472
    • DTXSID20936650
    • Benzene, (2-isothiocyanatopropyl)-
    • UNII-R6SN3Y72K6
    • Isothiocyanic acid, .alpha.-methylphenethyl ester
    • 16220-05-6
    • Inchi: 1S/C10H11NS/c1-9(11-8-12)7-10-5-3-2-4-6-10/h2-6,9H,7H2,1H3
    • InChI Key: AFKRLUUCCIMVQP-UHFFFAOYSA-N
    • SMILES: S=C=NC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 177.06100
  • Monoisotopic Mass: 177.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 286.2±19.0 °C at 760 mmHg
  • Flash Point: 130.1±29.3 °C
  • PSA: 44.45000
  • LogP: 2.72040
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2-isothiocyanatopropyl)benzene Security Information

(2-isothiocyanatopropyl)benzene Pricemore >>

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